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Compound of Interest

Compound Name: Amino-PEG10-acid

Cat. No.: B3247408

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and operational efficiency is paramount. This guide provides essential, immediate safety and
logistical information for handling Amino-PEG10-acid, a bifunctional crosslinker commonly
used in bioconjugation and drug delivery applications. The following procedural guidance
outlines operational and disposal plans to foster a safe and effective research environment.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Amino-PEG10-acid is
fundamental for its safe handling. While a specific Safety Data Sheet (SDS) for Amino-PEG10-
acid is not readily available, data from suppliers and related compounds provide insight into its
characteristics.
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Property Value
Chemical Formula C23H47NO12
Molecular Weight 529.62 g/mol
Appearance White solid

Soluble in Methanol (MeOH),
Solubility Dimethylformamide (DMF), and Dimethyl
sulfoxide (DMSO)[1]

Store at -20°C for long-term storage (months to
Storage Temperature years) and at 0-4°C for short-term storage (days

to weeks) in a dry, dark environment.[2]

Strong acids/alkalis, strong oxidizing/reducing

Incompatible Materials
agents[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Due to the presence of both an amine and a carboxylic acid functional group, Amino-PEG10-
acid requires careful handling to mitigate potential hazards. Although specific toxicity data is
limited, information from structurally related compounds, such as Amino-PEG10-amine,
suggests potential for acute oral toxicity and aquatic toxicity[2]. Therefore, a cautious approach

to handling is warranted.

Recommended Personal Protective Equipment (PPE):
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PPE Category Recommended Equipment

Chemical safety goggles that meet ANSI Z.87.1
) standards are required. A face shield should be

Eye/Face Protection . .
worn over safety glasses when there is a risk of

splashing.

Chemical-resistant gloves, such as nitrile or
] butyl rubber, should be worn. Gloves must be
Hand Protection ) ) )
inspected for integrity before each use and

changed immediately if contaminated.

A laboratory coat is mandatory. For procedures
] with a higher risk of splashing, a chemically
Body Protection ] )
resistant apron over the lab coat is

recommended.

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
) ) minimize inhalation of any dust or aerosols. If a
Respiratory Protection ] ] )
fume hood is not available or for large spills, a
NIOSH-approved respirator with an appropriate

cartridge may be necessary.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Amino-PEG10-acid from receipt to use is critical for safety
and experimental success.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match the order.

Wear appropriate PPE (gloves and safety glasses) during inspection.
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2. Storage:

» Store the container tightly sealed in a designated, well-ventilated, and cool area.
e Long-term storage should be at -20°C.

o Short-term storage can be at 0-4°C.

» Keep away from incompatible materials such as strong oxidizing agents, acids, and
bases|2].

3. Preparation for Use:
» Bring the container to room temperature in a desiccator to prevent moisture condensation.

 All handling of the solid compound should be performed in a chemical fume hood to avoid
inhalation of any dust particles.

o When preparing solutions, add the solid to the solvent slowly and stir to dissolve.

4. Use in Experiments:

e Conduct all experimental work involving Amino-PEG10-acid in a chemical fume hood.
e Ensure all reaction vessels are properly labeled.

» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory area.

5. Post-Experiment:

e Thoroughly clean the work area after use.

e Wash hands and any exposed skin with soap and water.

Disposal Plan
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Proper disposal of Amino-PEG10-acid and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

o Collect all waste materials containing Amino-PEG10-acid, including unused product,
reaction byproducts, and contaminated consumables (e.g., gloves, pipette tips), in a
designated and clearly labeled hazardous waste container.

2. Waste Disposal:

» Dispose of the chemical waste in accordance with all applicable federal, state, and local
regulations.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal procedures.

e Do not dispose of Amino-PEG10-acid down the drain or in the regular trash.
3. Container Disposal:

o Empty containers should be triple-rinsed with an appropriate solvent.

e The rinsate should be collected as hazardous waste.

 After rinsing, the container can be disposed of according to institutional guidelines for
decontaminated glassware or plasticware.

Experimental Workflow and Safety Precautions

The following diagram illustrates the key stages of handling Amino-PEG10-acid, emphasizing
the integration of safety measures at each step.
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Workflow for Handling Amino-PEG10-acid
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Caption: A flowchart outlining the key procedural steps for the safe handling of Amino-PEG10-
acid.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and create a secure laboratory environment for innovative scientific work. Always consult your
institution's specific safety guidelines and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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